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Compound of Interest

Compound Name:
Tert-butyl (4-

hydroxyphenyl)carbamate

Cat. No.: B153034 Get Quote

Technical Guide: Tert-butyl (4-
hydroxyphenyl)carbamate
CAS Number: 54840-15-2

This technical guide provides a comprehensive overview of tert-butyl (4-
hydroxyphenyl)carbamate, a key reagent in synthetic organic chemistry, particularly in the

field of peptide synthesis. This document is intended for researchers, scientists, and drug

development professionals, offering detailed information on its chemical properties, safety data,

experimental protocols, and its application in biochemical workflows.

Chemical and Physical Properties
Tert-butyl (4-hydroxyphenyl)carbamate, also known as N-Boc-4-hydroxyaniline, is a white to

off-white crystalline solid. Its primary application lies in its role as a protective agent for the

amino group of 4-aminophenol, facilitating various chemical transformations where the

reactivity of the amine needs to be temporarily masked.

Table 1: Physical and Chemical Properties
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Property Value Reference

CAS Number 54840-15-2

Molecular Formula C₁₁H₁₅NO₃ [1]

Molecular Weight 209.24 g/mol [1]

Appearance
White to yellow to orange

powder/crystal

Melting Point 145-146 °C [1]

Solubility Insoluble in water. [2]

Purity >98.0% (HPLC)

Table 2: Spectroscopic Data

Type Data Reference

¹H NMR (600 MHz, CDCl₃)

δ (ppm): 7.18 (d, J=6.9 Hz,

2H), 6.74 (d, J=8.8 Hz, 2H),

6.34 (br, 1H), 5.14 (br, 1H),

1.51 (s, 9H)

[1]

¹³C NMR (101 MHz, CDCl₃)

δ (ppm): 155.87, 139.03,

128.81, 128.57, 126.40, 79.20,

41.79, 36.23, 28.42

[1]

Safety and Handling
Tert-butyl (4-hydroxyphenyl)carbamate is classified as an irritant. Appropriate personal

protective equipment (PPE) should be worn when handling this compound.

Table 3: GHS Hazard and Precautionary Statements
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Classification Code Statement Reference

Hazard H315 Causes skin irritation. [3]

H319
Causes serious eye

irritation.
[3]

H335
May cause respiratory

irritation.
[3]

Precautionary P261

Avoid breathing

dust/fume/gas/mist/va

pors/spray.

P264
Wash skin thoroughly

after handling.

P280

Wear protective

gloves/eye

protection/face

protection.

P302 + P352
IF ON SKIN: Wash

with plenty of water.

P305 + P351 + P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

P362 + P364

Take off contaminated

clothing and wash it

before reuse.

First Aid Measures:

Inhalation: Move the victim into fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and consult a doctor immediately.[4]
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Skin Contact: Take off contaminated clothing immediately. Wash off with soap and plenty of

water. Consult a doctor.[4]

Eye Contact: Rinse with pure water for at least 15 minutes. Consult a doctor.[4]

Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to

an unconscious person. Call a doctor or Poison Control Center immediately.[4]

Experimental Protocols
Synthesis of Tert-butyl (4-hydroxyphenyl)carbamate
This protocol describes the N-tert-butoxycarbonylation of 4-aminophenol.

Materials:

4-Aminophenol

Di-tert-butyl dicarbonate (Boc₂O)

Triethylamine (TEA) or other suitable base

Tetrahydrofuran (THF) or other suitable solvent

Distilled water

Sodium bicarbonate (NaHCO₃) solution (saturated)

Brine

Anhydrous sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Solvents for chromatography (e.g., ethyl acetate/hexane mixture)

Procedure:

In a round-bottom flask, dissolve 4-aminophenol in the chosen solvent (e.g., THF).
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Add the base (e.g., triethylamine) to the solution.[5]

Add di-tert-butyl dicarbonate (Boc₂O) to the mixture.[5]

Stir the reaction mixture at room temperature. The progress of the reaction should be

monitored by Thin Layer Chromatography (TLC).[6]

Once the reaction is complete, quench the reaction by adding water.[7]

Extract the product with a suitable organic solvent (e.g., ethyl acetate).[7]

Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine.[8]

Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced

pressure.[6]

Purify the crude product by column chromatography on silica gel using an appropriate

solvent system (e.g., a gradient of ethyl acetate in hexane) to afford pure tert-butyl (4-
hydroxyphenyl)carbamate.[8]

HPLC Analysis
A general reverse-phase HPLC method can be employed for the analysis of tert-butyl (4-
hydroxyphenyl)carbamate.

Conditions:

Column: C18 reverse-phase column

Mobile Phase: A gradient of acetonitrile and water, with 0.1% trifluoroacetic acid (TFA) as a

modifier.

Detection: UV at a suitable wavelength (e.g., 254 nm).

Flow Rate: Typically 1 mL/min.

Injection Volume: 10 µL.
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Application in Peptide Synthesis
The primary utility of tert-butyl (4-hydroxyphenyl)carbamate is as a building block where the

tert-butyloxycarbonyl (Boc) group serves as a protecting group for the amino functionality. This

is a cornerstone of solid-phase peptide synthesis (SPPS).

Boc Protection and Deprotection in SPPS
The Boc group is stable under basic and nucleophilic conditions but is readily cleaved under

acidic conditions, making it an excellent choice for an orthogonal protection strategy in peptide

synthesis.[9]

Boc Protection
Boc Deprotection

4-Aminophenol Boc₂O, Base
Reaction

tert-butyl
(4-hydroxyphenyl)carbamate

Forms
tert-butyl

(4-hydroxyphenyl)carbamate Acid (e.g., TFA)Treatment

4-Aminophenol

Cleaves to

CO₂ + Isobutylene

Click to download full resolution via product page

Caption: Boc protection and deprotection cycle.

Workflow in Solid-Phase Peptide Synthesis (SPPS)
The following diagram illustrates the general workflow of SPPS utilizing a Boc-protected amino

acid derivative.
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Solid-Phase Peptide Synthesis (SPPS) Workflow

Start with Resin-Bound Amino Acid

1. Boc Deprotection
(TFA in DCM)

2. Neutralization
(e.g., DIEA)

3. Coupling of next
Boc-Amino Acid

Wash

Repeat Cycle for
Peptide Elongation

Next Cycle

Final Cleavage from Resin
(e.g., HF)

Final Step

Click to download full resolution via product page

Caption: General workflow of Boc-based SPPS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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